diethyl 2-(thiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
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Description
Diethyl 2-(thiophene-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C18H20N2O5S2 and its molecular weight is 408.49. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Chemistry and Enzyme Inhibition
The molecule has been utilized in the synthesis of various heterocyclic compounds, which are of significant interest in the development of pharmaceuticals and materials science. For instance, derivatives of this compound have been explored for their inhibitory activity toward human leukocyte elastase (HLE), highlighting its potential in designing stable inhibitors for therapeutic applications. The synthesis approaches often employ thiophene synthesis methodologies, indicating its versatility in generating biologically active molecules (Gütschow et al., 1999).
Crystallography and Material Science
The crystal structure of diethyl 4-(4-bromophenyl)-6-methylthieno[2,3-b]pyridine-2,5-dicarboxylate, a related compound, has been determined, showcasing its planar thieno[2,3-b]pyridine moiety. This structural information is crucial for material science applications, where molecular geometry can influence electronic properties and intermolecular interactions critical for the development of novel materials (Armas et al., 2003).
Organic Synthesis and Chemical Reactivity
This molecule serves as a precursor in the synthesis of novel heterocyclic systems, such as pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidines, highlighting its utility in organic synthesis. Its reactivity allows for the construction of complex molecular architectures, offering insights into new synthetic methodologies and the potential for discovering novel compounds with unique properties (Ahmed, 2002).
Electrochromic and Photonic Materials
The molecule has also been investigated in the context of electrochromic materials, indicating its potential in the development of devices that change color in response to electrical input. Such applications are promising for smart windows, displays, and camouflage materials, showcasing the broad applicability of this compound beyond the pharmaceutical domain (Algi et al., 2013).
Properties
IUPAC Name |
diethyl 2-(thiophene-2-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S2/c1-3-24-17(22)14-11-7-8-20(18(23)25-4-2)10-13(11)27-16(14)19-15(21)12-6-5-9-26-12/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZIOILLZHKFBJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.